1,10-bis(3,5-dichlorophenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide

Specification

• CAS No.: 2565792-67-6
• Molecular Formula: C29H19Cl4O4P
• Molecular Weight: 604.2 g/mol
• IUPAC Name: 1,10-bis(3,5-dichlorophenyl)-12-hydroxy-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide
• Standard InChI: InChI=1S/C29H19Cl4O4P/c30-19-9-17(10-20(31)13-19)23-3-1-15-5-7-29-8-6-16-2-4-24(18-11-21(32)14-22(33)12-18)28(26(16)29)37-38(34,35)36-27(23)25(15)29/h1-4,9-14H,5-8H2,(H,34,35)
• Standard InChI Key: CSYNMLYRUQUBRH-UHFFFAOYSA-N
• SMILES: C1CC23CCC4=C2C(=C(C=C4)C5=CC(=CC(=C5)Cl)Cl)OP(=O)(OC6=C(C=CC1=C36)C7=CC(=CC(=C7)Cl)Cl)O
• Canonical SMILES: C1CC23CCC4=C2C(=C(C=C4)C5=CC(=CC(=C5)Cl)Cl)OP(=O)(OC6=C(C=CC1=C36)C7=CC(=CC(=C7)Cl)Cl)O

Introduction

Synthesis and Preparation

The synthesis of dioxaphosphocines often involves multi-step reactions, including condensation and cyclization processes. These reactions require careful control of conditions to achieve the desired stereochemistry and purity.

• Starting Materials: Typically involve aromatic precursors and phosphorus-containing reagents.

• Reaction Conditions: May include high temperatures, specific solvents, and catalysts to facilitate the formation of the complex ring system.

Applications and Biological Activity

While specific data on 1,10-bis(3,5-dichlorophenyl)-12-hydroxy-4,5,6,7-tetrahydrodiindeno[7,1-de:1',7'-fg]dioxaphosphocine 12-oxide is not available, related compounds have shown potential in various applications:

• Catalysis: Chiral phosphoric acids, which share some structural similarities, are used as catalysts in asymmetric synthesis.

• Pharmaceuticals: Complex organic molecules with similar structural features are being explored for their biological activity, including antitumor properties.

Safety and Handling

Given the complexity and potential reactivity of these compounds, handling requires caution:

• Storage: Typically stored in an inert atmosphere at controlled temperatures.

• Precautions: May require protective equipment and adherence to specific safety protocols due to potential chemical hazards.